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Compound of Interest

Compound Name: SR10067

Cat. No.: B1399069

Technical Support Center: SR10067

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information and troubleshooting guidance for
the use of SR10067, a potent and selective REV-ERB agonist. The following sections address
common challenges related to the solubility of SR10067 in aqueous solutions for experimental
use.

Frequently Asked Questions (FAQs)

Q1: I am having trouble dissolving SR10067 for my experiments. What is the recommended
solvent?

Al: SR10067 is a hydrophobic compound with limited solubility in aqueous solutions. For in
vitro studies, the recommended solvent for creating a high-concentration stock solution is
dimethyl sulfoxide (DMSO). It is crucial to use anhydrous (dry) DMSO, as the presence of
water can significantly reduce the solubility of SR10067.[1] For in vivo applications, a common
vehicle is a mixture of 10% DMSO and 90% corn oil.[1]

Q2: My SR10067 precipitates when | dilute my DMSO stock solution into my aqueous cell
culture medium. Why is this happening and what can | do to prevent it?

A2: This phenomenon, often called "solvent shock," is common when a concentrated stock of a
hydrophobic compound in an organic solvent is diluted into an aqueous buffer. The dramatic
decrease in the organic solvent concentration causes the compound to crash out of solution. To
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prevent this, it is important to carefully control the final concentration of both SR10067 and
DMSO in your agueous medium. The final DMSO concentration should typically be kept below
0.5% to avoid solvent-induced cytotoxicity and to help maintain the solubility of SR10067.

Q3: What is the maximum soluble concentration of SR10067 in aqueous buffers like PBS or
cell culture media?

A3: Specific quantitative data on the maximum solubility of SR10067 in common aqueous
buffers and cell culture media is not readily available in published literature. However, based on
its hydrophobic nature, the solubility is expected to be low. It is recommended to empirically
determine the maximum soluble concentration in your specific experimental system by
performing a serial dilution and observing for any precipitation.

Q4: How should | store my SR10067 stock solution?

A4: SR10067 powder can be stored at -20°C for up to 3 years.[1] Once dissolved in a solvent,
it is recommended to store the stock solution in aliquots at -80°C for up to 6 months, or at
-20°C for up to 1 month.[1] Avoid repeated freeze-thaw cycles to prevent degradation of the
compound.

Troubleshooting Guide: SR10067 Precipitation in
Agueous Solutions

This guide provides a step-by-step workflow to address precipitation issues when preparing
working solutions of SR10067 for cell-based assays.
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Caption: Troubleshooting workflow for SR10067 precipitation.

Data Presentation
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Table 1: Solubility of SR10067 in Various Solvents

Solvent/Vehicle Concentration Molar Equivalent Notes

Requires sonication
DMSO 100 mg/mL 214.79 mM for complete
dissolution.[1]

10% DMSO + 90% Solvents should be
) > 2.5 mg/mL 5.37 mM )
Corn Oil added sequentially.

Experimental Protocols

Protocol 1: Preparation of SR10067 Stock Solution
Objective: To prepare a 10 mM stock solution of SR10067 in DMSO.

Materials:

SR10067 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Vortexer

Sonicator bath

Procedure:
e Allow the SR10067 powder and DMSO to come to room temperature.

e Calculate the required volume of DMSO to achieve a 10 mM concentration (Molecular
Weight of SR10067 = 465.58 g/mol ). For 1 mg of SR10067, you will need approximately
214.8 pL of DMSO.

o Aseptically add the calculated volume of DMSO to the vial containing the SR10067 powder.
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» Vortex the solution vigorously for 1-2 minutes to aid dissolution.

e If the compound is not fully dissolved, sonicate the vial for 5-10 minutes in a water bath
sonicator.

 Visually inspect the solution to ensure it is clear and free of any particulate matter.

 Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles.

» Store the aliquots at -80°C for long-term storage (up to 6 months).
Protocol 2: Treatment of Cultured Cells with SR10067

Obijective: To treat cultured cells with a final concentration of 20 uM SR10067. This protocol is
adapted from a study on human bronchial epithelial cells.

Materials:

e 10 mM SR10067 stock solution in DMSO

o Complete cell culture medium, pre-warmed to 37°C

e Cultured cells in multi-well plates

Procedure:

e Thaw an aliquot of the 10 mM SR10067 stock solution at room temperature.

o Calculate the volume of the stock solution required to achieve the desired final concentration
in your cell culture wells. For a final concentration of 20 uM in 1 mL of medium, you will need
2 uL of the 10 mM stock solution. This will result in a final DMSO concentration of 0.2%.

o Stepwise Dilution: a. In a sterile microcentrifuge tube, prepare an intermediate dilution of
SR10067 by adding the calculated volume of the stock solution to a small volume of pre-
warmed complete cell culture medium (e.g., add 2 pL of 10 mM stock to 98 uL of medium to
make a 200 uM intermediate solution). b. Gently mix the intermediate dilution by pipetting up
and down.
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e Remove the existing medium from your cell culture wells.
o Add the appropriate volume of fresh, pre-warmed complete cell culture medium to each well.

o Add the required volume of the intermediate dilution to each well to achieve the final
concentration of 20 pM.

o Gently swirl the plate to ensure even distribution of the compound.

 Incubate the cells for the desired treatment period (e.g., 4 hours for pre-treatment as
described in the cited study).

Signaling Pathway

SR10067 is an agonist of the nuclear receptors REV-ERBa and REV-ERB[3. These proteins are
key components of the mammalian circadian clock, acting as transcriptional repressors. A
primary target of REV-ERB is the BMAL1 gene. By binding to the ROR response elements
(RORES) in the BMAL1 promoter, REV-ERBa/[3 represses its transcription. This forms a crucial
negative feedback loop within the circadian oscillator.
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Caption: The REV-ERB/BMALL1 signaling pathway in the circadian clock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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